Cas no 2413885-68-2 (tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2413885-68-2
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 5213916
• PubChem ID: 165768940
• Update Time: 2025-05-20

tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-[(4-fluorophenyl)methyl]-3-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C16H22FNO3/c1-15(2,3)21-14(19)18-9-8-16(20,11-18)10-12-4-6-13(17)7-5-12/h4-7,20H,8-11H2,1-3H3
• InChI Key： MRPLMEWWAJBIDM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC2=CC=C(F)C=C2)(O)C1

Additional information on tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate

tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2413885-68-2) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug delivery systems and as a precursor in the synthesis of bioactive molecules.

tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate is a derivative of pyrrolidine, a five-membered cyclic amine, which serves as a versatile scaffold in medicinal chemistry. The presence of the tert-butyl group provides steric bulk, enhancing the compound's stability and solubility properties. The fluorophenyl substituent introduces electronic diversity, which can influence the compound's interaction with biological targets. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic profiles and bioavailability.

One of the most notable applications of tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate is its role as a prodrug carrier. Prodrugs are inactive compounds that are converted into active drugs within the body, offering advantages such as improved absorption and reduced toxicity. Research published in *Journal of Medicinal Chemistry* has demonstrated that this compound can be effectively utilized to deliver hydrophobic drugs across biological membranes, leveraging its amphiphilic nature.

The synthesis of tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. For instance, a study in *Nature Communications* reported the use of palladium-catalyzed cross-coupling reactions to construct the fluorophenyl moiety with high efficiency.

In terms of biological activity, tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate has shown promise in modulating enzyme activity and receptor binding. Preclinical studies have indicated that this compound exhibits selective inhibition against certain kinases, making it a potential candidate for anti-cancer therapies. Furthermore, its ability to penetrate cellular membranes suggests its utility in targeted drug delivery systems.

From a materials science perspective, tert-butyl 3-(4-fluorophenyl)methyl-3-hydroxypyrrolidine-1-carboxylate has been explored as a building block for advanced polymers and self-assembling materials. Its hydroxypyrrolidine ring provides sites for functionalization, enabling the creation of stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

Recent technological advancements have also facilitated the large-scale production and characterization of tert-butyl 3-(4-fluorophenylethoxy)pyrrolidine derivatives (CAS No. 2413885-68-2). High-throughput screening techniques have allowed researchers to evaluate its pharmacokinetic properties more efficiently, paving the way for its translation into clinical applications.

In conclusion, tert-butyl 3-(4-fluorophenylethoxy)pyrrolidine derivatives (CAS No. 2413885-68-2) represent a significant advancement in modern organic chemistry. Its unique structure, coupled with cutting-edge synthetic methodologies and biological applications, positions it as a key player in drug discovery and materials innovation.